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Compound of Interest

Compound Name: Isopropyl methyl sulfide

Cat. No.: B074500

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety, handling, and
toxicological properties of isopropyl methyl sulfide (CAS No. 1551-21-9). The information is
intended to support researchers, scientists, and drug development professionals in the safe
and effective use of this compound. All quantitative data is presented in structured tables for

ease of reference, and detailed experimental protocols for key safety assessments are
provided.

Chemical and Physical Properties

Isopropyl methyl sulfide, also known as 2-(methylthio)propane, is a flammable liquid.[1][2] Its
key physical and chemical properties are summarized in the table below. This data is a

compilation from various sources and may include estimated values where experimental data is
unavailable.
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Property Value Source(s)
Molecular Formula C4H10S [2]
Molecular Weight 90.19 g/mol [2]
Appearance Colorless to pale yellow liquid

Boiling Point 82.00 to 83.00 °C [2]

Melting Point -101.48 °C [2]

-14.50 °C (6.00 °F) (Tag
Closed Cup) (estimated)

Flash Point

87.415 mmHg @ 25 °C

Vapor Pressure .
(estimated)

3417 mg/L @ 25 °C

Water Solubility (estimated)
estimate

logP (o/w) 1.841 (estimated)

Hazard Identification and Classification

Isopropyl methyl sulfide is classified as a highly flammable liquid and vapor.[1][2] The
Globally Harmonized System (GHS) classification is summarized below.

Hazard Class Category Hazard Statement

H225: Highly flammable liquid

Flammable Liquids 2
and vapor

Signal Word: Danger

Hazard Pictogram:

laalt text

Precautionary Statements: A comprehensive list of precautionary statements is provided in the
table below.
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Code Statement

Keep away from heat, hot surfaces, sparks,

P210 open flames and other ignition sources. No
smoking.
P233 Keep container tightly closed.
Ground/bond container and receiving
P240 _
equipment.
o4l Use explosion-proof electrical/ventilating/lighting
equipment.
P242 Use only non-sparking tools.
Take precautionary measures against static
pP243 _
discharge.
280 Wear protective gloves/protective clothing/eye
protection/face protection.
IF ON SKIN (or hair): Take off immediately all
P303+P361+P353 contaminated clothing. Rinse skin with
water/shower.
In case of fire: Use dry sand, dry chemical or
P370+P378 , T
alcohol-resistant foam to extinguish.
P403+P235 Store in a well-ventilated place. Keep cool.
Dispose of contents/container to an approved
P501

waste disposal plant.

Toxicological Information

Detailed experimental toxicological data for isopropyl methyl sulfide is not readily available in
public databases. The following table summarizes the available information, which is largely
based on predictions and data for similar compounds.
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Toxicity .
: Value Species Method Source(s)

Endpoint

LD50 > 5000
Acute Oral mg/kg bw (for Rat Similar to OECD

a

Toxicity Ethyl Methyl 401

Sulfide)

Acute Dermal )
o Not determined
Toxicity

Acute Inhalation )
o Not determined
Toxicity

Ecological Information

Specific experimental data on the ecotoxicity, biodegradability, and bioaccumulation of
isopropyl methyl sulfide is limited. The information below is based on computational models

and data for related sulfur compounds.

Ecological

. Value Method Source(s)
Endpoint
Data not available.
) o Sulfides, in general,
Agquatic Toxicity ] )
are toxic to aquatic
life.
Ready o
) . Prediction: NO BIOWIN v4.10
Biodegradability
Bioaccumulation Log BCF =0.873 Regression-based
Potential (estimated) method

1.783 (MCI method) /
Log Koc KOCWIN v2.00
1.588 (Kow method)

Experimental Protocols
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Detailed methodologies for key safety experiments are outlined below. These are based on
internationally recognized guidelines.

Flash Point Determination (Closed-Cup Method)

The flash point is determined using a closed-cup apparatus, such as the Pensky-Martens or
Abel apparatus. The liquid is heated at a slow, constant rate in a closed cup. An ignition source
is directed into the cup at regular temperature intervals. The flash point is the lowest
temperature at which the application of the ignition source causes the vapor above the liquid to

ignite.

Boiling Point Determination

The boiling point can be determined by distillation or using a Thiele tube. In the Thiele tube
method, a small sample is heated in a tube with an inverted capillary. The temperature at which
a rapid stream of bubbles emerges and then ceases upon cooling, with the liquid entering the
capillary, is recorded as the boiling point.

Acute Oral Toxicity (OECD 423: Acute Toxic Class
Method)

This method involves a stepwise procedure with a limited number of animals. A starting dose is
selected from a series of fixed levels (5, 50, 300, 2000 mg/kg). The substance is administered
orally to a group of animals (typically rats). The outcome (mortality or evident toxicity)
determines the next step: dosing at a higher or lower level, or cessation of testing. The method
allows for the classification of the substance into a toxicity class.

Acute Dermal Toxicity (OECD 402)

The test substance is applied to a shaved area of the skin of experimental animals (usually rats
or rabbits) for 24 hours. The animals are observed for signs of toxicity and mortality for at least
14 days. A limit test at a high dose (e.g., 2000 mg/kg) is often performed first.

Acute Inhalation Toxicity (OECD 403/436)

Animals are exposed to the test substance as a vapor, aerosol, or gas in an inhalation chamber
for a defined period (typically 4 hours). Mortality and signs of toxicity are observed during and
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after exposure for up to 14 days. The LC50 (lethal concentration for 50% of the animals) is
determined.

Ready Biodegradability (OECD 301)

A small amount of the test substance is incubated in a mineral medium with a mixed population
of microorganisms. Biodegradation is followed by measuring parameters such as dissolved
organic carbon (DOC) removal, CO2 production, or oxygen uptake over 28 days. A substance
is considered readily biodegradable if it meets specific pass levels within a 10-day window.

Partition Coefficient (n-octanol/water) (OECD 117: HPLC
Method)

The logP value, an indicator of bioaccumulation potential, can be estimated using High-
Performance Liquid Chromatography (HPLC). The retention time of the substance on a
reverse-phase column is correlated with the known logP values of reference compounds.

Safety and Handling
Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles.
o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

o Respiratory Protection: Use in a well-ventilated area or with a chemical fume hood. If
ventilation is inadequate, use a NIOSH-approved respirator.

Handling and Storage

o Keep away from heat, sparks, open flames, and other ignition sources.

Keep the container tightly closed.

Store in a cool, dry, and well-ventilated place.

Ground and bond containers and receiving equipment to prevent static discharge.

Use non-sparking tools.
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First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Get medical
attention if symptoms persist.

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Get medical
attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Get medical attention
immediately.

Fire-Fighting Measures

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

» Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

o Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of
ignition and flash back. Containers may explode when heated.

Accidental Release Measures

o Eliminate all ignition sources.
e Ventilate the area.

e Absorb the spill with an inert material (e.g., sand, earth) and place it in a suitable container
for disposal.

e Do not let the product enter drains.

Disposal and Transportation
Disposal
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Dispose of contents and containers in accordance with local, regional, and national regulations.
Flammable liquids should be handled as hazardous waste and disposed of by a licensed waste
disposal company. Do not pour down drains.

Transportation

Isopropyl methyl sulfide is classified as a flammable liquid for transportation. It is typically
transported under the UN number for flammable liquids not otherwise specified.

UN Number: 1993

Proper Shipping Name: FLAMMABLE LIQUID, N.O.S. (Isopropyl methyl sulfide)

Hazard Class: 3

Packing Group: Il

Visualizations
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Caption: Workflow for the safe handling of isopropyl methyl sulfide.
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Caption: Logical flow for a chemical risk assessment process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Isopropyl Methyl Sulfide: A Comprehensive Safety and
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074500#isopropyl-methyl-sulfide-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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